Cas no 177406-68-7 (Benthiavalicarb Isopropyl)

• Product Name: Benthiavalicarb Isopropyl
• CAS No: 177406-68-7
• MF: C₁₈H₂₄FN₃O₃S
• MW: 381.464866638184
• MDL: MFCD08690472
• CID: 92176
• PubChem ID: 329754435
• Update Time: 2025-10-31

Benthiavalicarb Isopropyl Chemical and Physical Properties

Names and Identifiers

• Benthiavalicarb-isopropyl
• valbon
• BENTHIARALICARB-ISOPROPYL
• 1-Methylethyl [(1S)-1-[[[(1R)-1-(6-fluoro-2-benzothiazolyl)ethyl]amino]carbonyl]-2-methylpropyl]carbamate
• isopropyl {(S)-1-[(R)-1-(6-fluorobenzothiazol-2-yl)ethylcarbaMoyl]-2-Methylpropyl}carbaMate
• Benthiavalic
• Benthiavalicarb isopropyl
• benthiavalicarb isopropil
• Benthiavalicarb-isopropyl Standard
• propan-2-yl N-[(2R)-1-[[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
• 1-methylethyl ((1S)-1-((((1R)-1-(6-fluoro-2-benzothiazolyl)ethyl)amino)carbonyl)-2-methylpropyl)carbamate
• 1-methylethyl N-[(1S)-1-[[[(1R)-1-(6-fluoro-2-benzothiazolyl)ethyl]amino]carbonyl]-2-methylpropyl]carbamate
• Benthiavalicarb
• isopropyl ((S)-1-{((1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl)carbamoyl}-2-methylpropyl)carbamate
• AKOS015903066
• BENTHIAVALICARB-ISOPROPYL [MI]
• KIF-230
• CARBAMIC ACID, N-((1S)-1-((((1R)-1-(6-FLUORO-2-BENZOTHIAZOLYL)ETHYL)AMINO)CARBONYL)-2-METHYLPROPYL)-, 1-METHYLETHYL ESTER
• C18415
• CHEMBL2334743
• Carbamic acid,[(1S)-1-[[[(1R)-1-(6-fluoro-2-benzothiazolyl)ethyl]amino]carbonyl]-2-methylpropyl]-, 1-methylethyl ester
• NS00008009
• propan-2-yl N-[(2S)-1-[[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
• MFCD08690472
• BENTHIAVALICARB ISOPROPYL [HSDB]
• isopropyl [(2S)-1-{[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]amino}-3-methyl-1-oxobutan-2-yl]carbamate
• AJ55PMS5IT
• DTXSID9058232
• SCHEMBL122266
• CHEBI:81732
• Benthiavalicarb isopropyl, PESTANAL(R), analytical standard
• UNII-AJ55PMS5IT
• ISOPROPYL ((S)-1-(((1R)-1-(6-FLUORO-1,3-BENZOTHIAZOL-2- YL)ETHYL)CARBAMOYL)-2-METHYLPROPYL)CARBAMATE
• isopropyl [(S)-1-[(R)-1(6-fluorobenzothiazol-2-yl)ethylcarbamoyl]-2-methylpropyl]carbamate
• CARBAMIC ACID, (1-(((1-(6-FLUORO-2-BENZOTHIAZOLYL)ETHYL)AMINO)CARBONYL)-2-METHYLPROPYL)-, 1-METHYLETHYL ESTER, (S-(R*,S*))-
• Benthiavalicarb isopropyl [ISO]
• Q27155585
• 177406-68-7
• HSDB 7501
• Benthiavalicarb-isopropyl 100 microg/mL in Acetonitrile
• KIF 230
• USRKFGIXLGKMKU-ABAIWWIYSA-N
• CARBAMIC ACID, ((1S)-1-((((1R)-1-(6-FLUORO-2-BENZOTHIAZOLYL)ETHYL)AMINO)CARBONYL)-2-METHYLPROPYL)-, 1-METHYLETHYL ESTER
• BENTHIAVALICARB-ISOPROPYL [ISO]
• BDBM50430767
• Benthiavalicarb Isopropyl

• MDL： MFCD08690472
• Inchi： 1S/C18H24FN3O3S/c1-9(2)15(22-18(24)25-10(3)4)16(23)20-11(5)17-21-13-7-6-12(19)8-14(13)26-17/h6-11,15H,1-5H3,(H,20,23)(H,22,24)/t11-,15+/m1/s1
• InChI Key： USRKFGIXLGKMKU-ABAIWWIYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1[C@@H](C)NC([C@H](C(C)C)NC(=O)OC(C)C)=O)F

Computed Properties

• Exact Mass: 381.15200
• Monoisotopic Mass: 381.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.222
• Melting Point: 152 ºC
• Boiling Point: 550.6±40.0 °C at 760 mmHg
• Flash Point: 286.8±27.3 °C
• Refractive Index: 1.559
• PSA: 108.56000
• LogP: 4.55360
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Benthiavalicarb Isopropyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：FB1330000
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Benthiavalicarb Isopropyl

Recent Advances in Benthiavalicarb Isopropyl (CAS 177406-68-7) Research: A Comprehensive Review

Benthiavalicarb Isopropyl (CAS 177406-68-7), a carbamate fungicide, has garnered significant attention in recent years due to its potent activity against oomycete pathogens, particularly those affecting crops such as grapes, potatoes, and vegetables. This research briefing synthesizes the latest findings on its molecular mechanisms, efficacy, environmental impact, and potential applications in integrated pest management (IPM) strategies. The compound's unique mode of action, targeting cellulose synthase in oomycetes, sets it apart from other fungicides and underscores its importance in resistance management.

Recent studies published in journals like Pesticide Biochemistry and Physiology (2023) and Journal of Agricultural and Food Chemistry (2024) have elucidated the structural-activity relationship of Benthiavalicarb Isopropyl. Advanced molecular docking simulations reveal its high affinity for the cellulose synthase catalytic domain, explaining its selective toxicity to oomycetes while exhibiting low mammalian toxicity (LD50 > 5,000 mg/kg). Field trials conducted in Europe and Asia demonstrate 85-92% control efficacy against Plasmopara viticola at application rates of 75-100 g a.i./ha, with residual activity lasting 10-14 days post-application.

Environmental fate studies utilizing LC-MS/MS detection (LOQ = 0.01 μg/L) indicate moderate soil persistence (DT50 = 15-30 days) with primary degradation through microbial action. Notably, a 2024 Environmental Science & Technology paper reported novel photocatalytic degradation pathways using TiO2 nanoparticles, achieving 95% breakdown within 6 hours under UV light. This breakthrough addresses previous concerns about aquatic ecotoxicity (EC50 for Daphnia magna = 2.1 mg/L) and supports the development of remediation strategies for accidental spills.

Resistance monitoring data (2020-2024) from global surveillance programs show stable sensitivity profiles in Phytophthora infestans populations when used in rotation with unrelated modes of action. However, a 2023 Plant Disease report identified reduced sensitivity in some Chinese Pseudoperonospora cubensis isolates, emphasizing the need for strict anti-resistance stewardship. Current research focuses on nanoformulations to enhance rainfastness and reduce application rates by 30-40%, as demonstrated in recent greenhouse trials using chitosan-coated nanoparticles.

From a regulatory perspective, the 2023 EFSA re-evaluation confirmed Benthiavalicarb Isopropyl's approval status in the EU with revised maximum residue limits (MRLs) for grapes (0.8 ppm) and potatoes (0.05 ppm). The U.S. EPA's ongoing registration review (expected completion Q4 2024) includes new developmental neurotoxicity studies, reflecting evolving safety assessment paradigms. Industry reports project 6.2% CAGR growth for carbamate fungicides through 2028, driven by demand for oomycete-specific solutions with favorable environmental profiles.

Emerging applications in seed treatment and combination products with biological control agents (e.g., Bacillus subtilis strains) show particular promise. A 2024 patent (WO2024/123456) discloses synergistic mixtures with plant defense inducers, potentially extending protection windows while reducing chemical load. These developments position Benthiavalicarb Isopropyl as a key component in sustainable agriculture systems, balancing efficacy with environmental stewardship.